Cas no 1261921-76-9 (3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol)

• Product Name: 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol
• CAS No: 1261921-76-9
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315756
• CID: 2763642
• PubChem ID: 53221489
• Update Time: 2025-07-18

3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261921-76-9
• 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
• MFCD18315756
• DTXSID90686130
• 3-CHLORO-5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 3'-chloro-4-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

• MDL： MFCD18315756
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)12-6-8(2-3-13(12)16)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3
• InChI Key： NLQPMCKKODMGAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(=O)OC)C=1)F)O

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

Introduction to 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS No. 1261921-76-9)

3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, identified by its CAS number 1261921-76-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents, along with a methoxycarbonyl group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The structural motif of 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol consists of a phenolic core, which is a common scaffold in many pharmacologically active compounds. The chloro group at the third position and the fluoro-substituted methoxycarbonylphenyl group at the fourth position introduce electronic and steric effects that can influence the compound's interactions with biological targets. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom in 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol can play a crucial role in modulating the pharmacokinetic properties of derivatives derived from this compound. This has led to numerous studies exploring its potential as a building block for new drugs.

The methoxycarbonyl group in the molecule not only contributes to its complexity but also provides a site for further functionalization. This allows chemists to modify the compound into more complex structures with tailored biological activities. The versatility of this intermediate has been exploited in various synthetic pathways, leading to the development of novel molecules with potential therapeutic applications.

Recent research has highlighted the importance of 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The combination of chloro and fluoro substituents has been shown to enhance binding affinity to target proteins, making this compound a valuable asset in medicinal chemistry.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential antimicrobial properties. The unique structural features of 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol have been found to disrupt bacterial cell walls and inhibit essential metabolic pathways, making it a promising candidate for developing new antibiotics.

The synthesis of 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and scalable.

The pharmaceutical industry continues to explore new ways to utilize intermediates like 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol. Researchers are focusing on developing more efficient synthetic routes and exploring novel derivatives that could offer improved therapeutic efficacy and reduced side effects. The integration of computational chemistry and high-throughput screening techniques is accelerating the discovery process, leading to faster identification of promising candidates for clinical development.

The safety and environmental impact of chemical synthesis are also important considerations when working with compounds like 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol. Modern synthetic methodologies emphasize green chemistry principles, aiming to reduce waste and hazardous byproducts. This approach not only benefits the environment but also ensures safer working conditions for researchers involved in drug development.

In conclusion, 3-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS No. 1261921-76-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly those targeting kinases and other critical biological pathways. As research continues to evolve, this compound will likely play an increasingly important role in the development of new therapeutic agents that address unmet medical needs.